6-chloro-1-methyl-1,3-dihydro-2lambda6,1-benzothiazole-2,2-dione
Overview
Description
6-Chloro-1-methyl-1,3-dihydro-2lambda6,1-benzothiazole-2,2-dione (CMBTD) is an organic compound belonging to the class of benzothiazoles. It is a small molecule with a molecular weight of 245.59 g/mol and a melting point of 166-168°C. CMBTD has been widely studied in the fields of organic synthesis, medicinal chemistry, and biochemistry. It is a versatile compound that has been used in the synthesis of a variety of pharmaceuticals and is also a key intermediate in the synthesis of many other compounds.
Scientific Research Applications
6-chloro-1-methyl-1,3-dihydro-2lambda6,1-benzothiazole-2,2-dione has been widely used in scientific research. It has been used as a model compound in the study of organic synthesis, medicinal chemistry, and biochemistry. It has been used in the synthesis of a variety of pharmaceuticals, including antifungals, antivirals, and antibiotics. It has also been used as a starting material in the synthesis of other compounds, such as heterocyclic compounds and peptides.
Mechanism of Action
The mechanism of action of 6-chloro-1-methyl-1,3-dihydro-2lambda6,1-benzothiazole-2,2-dione is not yet fully understood. However, it is believed that 6-chloro-1-methyl-1,3-dihydro-2lambda6,1-benzothiazole-2,2-dione acts as an inhibitor of certain enzymes, such as cytochrome P450, which are involved in the metabolism of drugs and other compounds. It is also believed that 6-chloro-1-methyl-1,3-dihydro-2lambda6,1-benzothiazole-2,2-dione may act as an antioxidant, protecting cells from oxidative damage.
Biochemical and Physiological Effects
6-chloro-1-methyl-1,3-dihydro-2lambda6,1-benzothiazole-2,2-dione has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, such as cytochrome P450, which are involved in the metabolism of drugs and other compounds. It has also been found to have antioxidant properties, protecting cells from oxidative damage. In addition, 6-chloro-1-methyl-1,3-dihydro-2lambda6,1-benzothiazole-2,2-dione has been found to have anti-inflammatory and anti-cancer effects in animal models.
Advantages and Limitations for Lab Experiments
6-chloro-1-methyl-1,3-dihydro-2lambda6,1-benzothiazole-2,2-dione has several advantages and limitations when used in laboratory experiments. One of the main advantages of 6-chloro-1-methyl-1,3-dihydro-2lambda6,1-benzothiazole-2,2-dione is its low cost and availability. It is also relatively stable and can be stored for long periods of time. However, 6-chloro-1-methyl-1,3-dihydro-2lambda6,1-benzothiazole-2,2-dione is also sensitive to light and air, and must be stored in a dark, airtight container. In addition, 6-chloro-1-methyl-1,3-dihydro-2lambda6,1-benzothiazole-2,2-dione is not soluble in water, which can limit its use in certain experiments.
Future Directions
The potential future applications of 6-chloro-1-methyl-1,3-dihydro-2lambda6,1-benzothiazole-2,2-dione are numerous. It could be used as a starting material for the synthesis of various pharmaceuticals and other compounds. It could also be used as an inhibitor of certain enzymes, such as cytochrome P450, and as an antioxidant. In addition, 6-chloro-1-methyl-1,3-dihydro-2lambda6,1-benzothiazole-2,2-dione could be further investigated for its anti-inflammatory and anti-cancer effects. Finally, 6-chloro-1-methyl-1,3-dihydro-2lambda6,1-benzothiazole-2,2-dione could be used in the development of new methods for the synthesis of organic compounds.
Synthesis Methods
6-chloro-1-methyl-1,3-dihydro-2lambda6,1-benzothiazole-2,2-dione can be synthesized using a variety of methods. The most common method is a nucleophilic substitution reaction, in which a nucleophile reacts with a halogenated carbon to form the desired product. This reaction is typically carried out in an aqueous solution of sodium hydroxide at a temperature of around 60°C. Other methods for the synthesis of 6-chloro-1-methyl-1,3-dihydro-2lambda6,1-benzothiazole-2,2-dione include a Friedel-Crafts reaction and a Grignard reaction.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-chloro-1-methyl-1,3-dihydro-2lambda6,1-benzothiazole-2,2-dione involves the condensation of 2-aminothiophenol with chloroacetic acid, followed by cyclization and oxidation steps.", "Starting Materials": [ "2-aminothiophenol", "chloroacetic acid", "sodium hydroxide", "hydrochloric acid", "sodium nitrite", "sodium dithionite", "sulfuric acid", "acetic anhydride", "acetic acid", "sodium bicarbonate", "methylene chloride", "water" ], "Reaction": [ "Step 1: Dissolve 2-aminothiophenol in sodium hydroxide solution and add chloroacetic acid. Heat the mixture to reflux for several hours.", "Step 2: Cool the reaction mixture and acidify with hydrochloric acid. Collect the precipitate by filtration and wash with water.", "Step 3: Dissolve the crude product in sodium hydroxide solution and add sodium nitrite. Maintain the temperature below 5°C and stir for 30 minutes.", "Step 4: Add sodium dithionite to the reaction mixture to reduce the nitroso intermediate to the corresponding hydroxylamine.", "Step 5: Acidify the reaction mixture with hydrochloric acid and collect the precipitate by filtration. Wash with water and dry.", "Step 6: Cyclize the product by heating with sulfuric acid.", "Step 7: Cool the reaction mixture and add sodium bicarbonate to neutralize the acid. Extract the product with methylene chloride.", "Step 8: Dry the organic layer with sodium sulfate and evaporate the solvent. Purify the product by recrystallization from acetic anhydride and acetic acid mixture." ] } | |
CAS RN |
1858249-37-2 |
Product Name |
6-chloro-1-methyl-1,3-dihydro-2lambda6,1-benzothiazole-2,2-dione |
Molecular Formula |
C8H8ClNO2S |
Molecular Weight |
217.7 |
Purity |
95 |
Origin of Product |
United States |
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